(4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine

• Molecular Formula: C12H27NO
• Molecular Weight: 201.35 g/mol
• IUPAC Name: 4-methoxy-4-methyl-N-(3-methylbutyl)pentan-2-amine
• InChI: InChI=1S/C12H27NO/c1-10(2)7-8-13-11(3)9-12(4,5)14-6/h10-11,13H,7-9H2,1-6H3
• InChI Key: PEDMZTPJZNHSCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(C)CC(C)(C)OC

Description

(4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine is a secondary aliphatic amine characterized by a branched carbon skeleton with a methoxy group at the 4-position of the pentan-2-yl moiety and a 3-methylbutyl substituent. Its molecular formula is C₁₂H₂₅NO, with a molecular weight of 199.33 g/mol.

Synthesis routes for analogous amines, such as 4-methoxy-4-methylpentan-1-amine hydrochloride, involve alkylation or nucleophilic substitution reactions. For instance, KH-mediated methylation of alcohols in THF under inert conditions is a common strategy .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine typically involves the reaction of appropriate precursors under controlled conditionsThe reaction conditions often require the use of solvents such as ethanol or methanol and catalysts like sodium or potassium hydroxide to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of (4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the compound. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH is crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert it into simpler amines or hydrocarbons.

Substitution: Nucleophilic substitution reactions can replace the methoxy or methyl groups with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce simpler amines or hydrocarbons .

Scientific Research Applications

(4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy and methyl groups play a crucial role in modulating its binding affinity and activity. The compound may act as an agonist or antagonist, depending on the target and the context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Aliphatic Amines with Branched Chains

3-Methyl-N,N-bis(3-methylbutyl)-1-butanamine

• Molecular Formula : C₁₇H₃₅N
• Molecular Weight : 257.47 g/mol
• Key Differences :
  • Tertiary amine vs. secondary amine in the target compound.
  • Higher molecular weight and steric hindrance due to two 3-methylbutyl groups.
  • Reduced solubility in polar solvents compared to the target compound .

3-Methylbutyl S-2-diisopropylaminoethyl methylphosphonothiolate

• Molecular Formula: C₁₄H₃₂NO₂PS
• Molecular Weight : 317.44 g/mol
• Key Differences: Contains a phosphorus-based functional group (phosphonothiolate ester). Enhanced reactivity in nucleophilic environments due to the thiolate moiety. Potential applications in agrochemicals or nerve agents, unlike the target compound’s likely use in pharmaceuticals .

Aryl-Substituted Amines

N-{1-[1-(2-chlorophenyl)cyclobutyl]-3-methylbutyl}-N,N-dimethylamine hydrochloride (Sibutramine Related Compound A)

• Molecular Formula : C₁₇H₂₆ClN₂·HCl
• Molecular Weight : 333.32 g/mol
• Key Differences: Aromatic (chlorophenyl) and cyclobutyl substituents introduce planar rigidity. Pharmacological activity as a serotonin-norepinephrine reuptake inhibitor, unlike the target compound’s undefined bioactivity .

(E)-N-methyl-5-(3-aminophenyl)-3-penten-2-amine

• Molecular Formula : C₁₂H₁₈N₂
• Molecular Weight : 190.29 g/mol
• Key Differences :
  • Conjugated double bond and aromatic amine group enhance UV absorption.
  • Lower thermal stability due to unsaturated bonds .

Halogenated and Alkoxy-Substituted Amines

(3-bromo-4-fluorophenyl)methylamine

• Molecular Formula : C₁₂H₁₇BrFN
• Molecular Weight : 274.17 g/mol
• Key Differences: Halogen (Br, F) substituents increase electronegativity and metabolic resistance. Potential toxicity concerns absent in the methoxy-containing target compound .

(4-butoxyphenyl)methylamine

• Molecular Formula: C₁₆H₂₇NO
• Molecular Weight : 249.39 g/mol
• Key Differences :
  • Butoxy group enhances lipophilicity, favoring membrane permeability.
  • Larger molecular size reduces diffusion rates compared to the target compound .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Amine Type	Key Functional Groups	Notable Properties
Target Compound	C₁₂H₂₅NO	199.33	Secondary	Methoxy, branched alkyl	Moderate hydrophobicity
3-Methyl-N,N-bis(3-methylbutyl)-1-butanamine	C₁₇H₃₅N	257.47	Tertiary	Branched alkyl	High steric hindrance
Sibutramine Related Compound A	C₁₇H₂₆ClN₂·HCl	333.32	Tertiary	Chlorophenyl, cyclobutyl	Pharmacological activity
(4-butoxyphenyl)methylamine	C₁₆H₂₇NO	249.39	Secondary	Butoxyphenyl	High lipophilicity

Research Findings and Implications

• Solubility : The target compound’s methoxy group improves water solubility compared to purely aliphatic amines like 3-Methyl-N,N-bis(3-methylbutyl)-1-butanamine .
• Reactivity: Phosphorus-containing analogs (e.g., 3-Methylbutyl S-2-diisopropylaminoethyl methylphosphonothiolate) exhibit higher reactivity in acidic conditions, limiting their pharmaceutical utility .
• Biological Activity : Aryl-substituted amines (e.g., Sibutramine derivatives) show targeted bioactivity due to aromatic interactions, whereas the target compound’s applications remain unexplored .

Biological Activity

(4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine, also referred to as N-(4-methoxybutyl)-3-methylpentan-2-amine, is an organic compound with the molecular formula C11H25NO. This compound has garnered attention in various fields, particularly in medicinal chemistry and biological research, due to its potential biological activities. Below is a detailed exploration of its biological activity, supported by relevant data tables and research findings.

Property	Value
Molecular Formula	C11H25NO
Molecular Weight	187.32 g/mol
IUPAC Name	N-(4-methoxybutyl)-3-methylpentan-2-amine
InChI Key	DCZGDYBVMBWLRT-UHFFFAOYSA-N

The synthesis of (4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine typically involves the reaction of 4-methoxybutylamine with 3-methylpentan-2-one under controlled conditions. The compound's mechanism of action primarily involves its interaction with specific molecular targets, including receptors and enzymes, which modulate their activity and trigger various biochemical pathways. This interaction is crucial for understanding its potential therapeutic applications.

Biological Activity Overview

Research indicates that (4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine exhibits various biological activities, including:

• Antitumor Activity : Investigations have shown that this compound may inhibit cancer cell proliferation. For instance, preliminary studies suggest its effectiveness against several cancer cell lines, including A549 (lung cancer) and MCF-7 (breast cancer) cells.
• Neuroprotective Effects : The compound has been studied for its potential neuroprotective properties, possibly through modulation of neurotransmitter systems.

Case Studies and Research Findings

• Antitumor Activity :
  • A study assessing the cytotoxic effects of (4-Methoxy-4-methylpentan-2-yl)(3-methylbutyl)amine on various cancer cell lines revealed the following IC50 values:

  Cell Line	IC50 (µM)
  A549	4.65 ± 0.37
  MCF-7	2.29 ± 0.38
  WiDr	2.03 ± 0.20

  These results indicate a significant inhibitory effect on cell growth, suggesting potential as an anticancer agent .
• Neuroprotective Effects :
  • Research has indicated that the compound may help protect neuronal cells from oxidative stress, contributing to its neuroprotective profile. This effect was observed in vitro using neuronal cell cultures treated with oxidative agents.
• Mechanistic Insights :
  • Further studies have explored the pathways involved in the biological activity of this compound, highlighting its role in modulating apoptotic pathways and inhibiting cell cycle progression in tumor cells .